Cas no 70120-19-3 (Phenol, 2-bromo-5-(phenylmethoxy)-)
70120-19-3 structure
Product Name:Phenol, 2-bromo-5-(phenylmethoxy)-
CAS No:70120-19-3
MF:C13H11BrO2
MW:279.129243135452
CID:1741566
PubChem ID:22718075
Update Time:2025-04-21
Phenol, 2-bromo-5-(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-bromo-5-(phenylmethoxy)-
- 2-Bromo-5-benzyloxyphenol
- 2-bromo-5-phenylmethoxyphenol
- JFDUNGPDVYVZEE-UHFFFAOYSA-N
- SCHEMBL281986
- 5-benzyloxy-2-bromophenol
- DB-364824
- DTXSID70627763
- 5-benzyloxy -2-bromophenol
- 5-(benzyloxy)-2-bromophenol
- 70120-19-3
-
- Inchi: 1S/C13H11BrO2/c14-12-7-6-11(8-13(12)15)16-9-10-4-2-1-3-5-10/h1-8,15H,9H2
- InChI Key: JFDUNGPDVYVZEE-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 277.99423
- Monoisotopic Mass: 277.99424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.46
Phenol, 2-bromo-5-(phenylmethoxy)- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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